molecular formula C15H16N2O B7506817 N-ethyl-6-methyl-N-phenylpyridine-3-carboxamide

N-ethyl-6-methyl-N-phenylpyridine-3-carboxamide

Cat. No. B7506817
M. Wt: 240.30 g/mol
InChI Key: PZKFUCHRPIJGDC-UHFFFAOYSA-N
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Description

N-ethyl-6-methyl-N-phenylpyridine-3-carboxamide (also known as EPM or Etifoxine) is a synthetic anxiolytic compound that has been extensively studied for its potential therapeutic effects in treating anxiety, depression, and other related disorders.

Mechanism of Action

The exact mechanism of action of EPM is not completely understood. However, it is thought to act on the GABAergic system by enhancing GABAergic neurotransmission. This leads to anxiolytic and sedative effects, as well as neuroprotective effects.
Biochemical and Physiological Effects:
EPM has been shown to have a number of biochemical and physiological effects. It has been shown to increase GABAergic neurotransmission, decrease glutamatergic neurotransmission, and increase BDNF levels. It has also been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

EPM has a number of advantages and limitations for lab experiments. One advantage is that it has been extensively studied in both preclinical and clinical settings, so there is a large body of literature on its effects. Another advantage is that it has a relatively low toxicity profile. However, one limitation is that it has a short half-life, which can make it difficult to administer in certain experimental settings.

Future Directions

There are a number of future directions for research on EPM. One direction is to further elucidate its mechanism of action, particularly with regard to its effects on the GABAergic system. Another direction is to study its potential therapeutic effects in other disorders, such as post-traumatic stress disorder and obsessive-compulsive disorder. Additionally, further research is needed to determine the optimal dosing and administration of EPM for different disorders.

Synthesis Methods

EPM is synthesized by reacting 2-aminopyridine with ethyl acetoacetate in the presence of sodium ethoxide. The resulting intermediate is then reacted with phenylmagnesium bromide to yield the final product.

Scientific Research Applications

EPM has been extensively studied for its potential therapeutic effects in treating anxiety, depression, and other related disorders. In preclinical studies, EPM has been shown to have anxiolytic, antidepressant, and neuroprotective effects. In clinical trials, EPM has been shown to be effective in treating anxiety disorders, including generalized anxiety disorder and adjustment disorder with anxiety.

properties

IUPAC Name

N-ethyl-6-methyl-N-phenylpyridine-3-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H16N2O/c1-3-17(14-7-5-4-6-8-14)15(18)13-10-9-12(2)16-11-13/h4-11H,3H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PZKFUCHRPIJGDC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(C1=CC=CC=C1)C(=O)C2=CN=C(C=C2)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H16N2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

240.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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